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Compound of Interest

Compound Name: Methyl 11,14,17-eicosatrienoate

Cat. No.: B1239288 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, step-by-step information for the proper disposal of

Methyl 11,14,17-eicosatrienoate, a polyunsaturated fatty acid methyl ester.

While specific hazard information for Methyl 11,14,17-eicosatrienoate is limited, it is generally

not classified as a hazardous substance under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, it is imperative to handle all laboratory

chemicals with care and to follow established institutional and regulatory guidelines for waste

disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety glasses or goggles

Lab coat

Chemically resistant gloves (nitrile or neoprene recommended)

Work in a well-ventilated area, such as a chemical fume hood, to minimize the potential for

inhalation of any vapors.
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Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for Methyl
11,14,17-eicosatrienoate is not readily available, the following table summarizes known

physical and chemical properties.

Property Value Source

Molecular Formula C₂₁H₃₆O₂ Larodan

Molecular Weight 320.51 g/mol Larodan

Physical State Liquid Sigma-Aldrich

GHS Hazard Classification Not Classified PubChem[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Methyl
11,14,17-eicosatrienoate. This procedure is based on general best practices for laboratory

chemical waste management and should be adapted to comply with your institution's specific

policies and local regulations.

1. Waste Identification and Segregation:

Treat as Chemical Waste: Due to its organic nature and use in a laboratory setting, Methyl
11,14,17-eicosatrienoate should be disposed of as chemical waste, not poured down the

drain or placed in regular trash.

Segregate from Incompatible Materials: While specific incompatibility data is not available,

as a general precaution, do not mix this compound with strong oxidizing agents, acids, or

bases in the same waste container.

2. Waste Collection and Containerization:

Use a Designated Waste Container: Collect waste Methyl 11,14,17-eicosatrienoate in a

clearly labeled, non-reactive container with a secure screw-top cap. A high-density

polyethylene (HDPE) or glass container is recommended.
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Label the Container: The label should clearly state "Waste Methyl 11,14,17-
eicosatrienoate" and include the approximate concentration and volume. Also, include any

other components present in the waste solution.

Keep the Container Closed: The waste container should be kept tightly closed when not in

use to prevent the release of vapors.

3. Storage of Waste:

Store in a Designated Area: Store the waste container in a designated satellite accumulation

area or a central hazardous waste storage facility, as directed by your institution's

Environmental Health and Safety (EHS) department.

Secondary Containment: It is good practice to store the waste container within a secondary

containment vessel to prevent the spread of material in case of a leak.

4. Arrange for Pickup and Disposal:

Contact EHS: Follow your institution's established procedures for requesting a chemical

waste pickup. This is typically managed by the EHS department.

Provide Necessary Information: Be prepared to provide the EHS department with the full

chemical name, quantity, and any other relevant information about the waste.

Experimental Workflow for Disposal
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Caption: Disposal workflow for Methyl 11,14,17-eicosatrienoate.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific chemical hygiene plan and waste disposal procedures, and refer to any available

Safety Data Sheets for the most accurate and comprehensive information. Local, state, and

federal regulations regarding chemical waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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